Cas no 2387447-42-7 (tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate)

• Product Name: tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate
• CAS No: 2387447-42-7
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD32874901
• CID: 5248761
• PubChem ID: 155822355
• Update Time: 2025-05-21

tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(hydroxyamino)-3-imino-2,2-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate

• MDL： MFCD32874901
• Inchi： 1S/C9H18N2O3/c1-8(2,3)14-7(12)9(4,5)6(10)11-13/h13H,1-5H3,(H2,10,11)
• InChI Key： OEFUGVWGZLCEBB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(C)(C)C(NO)=N

Additional information on tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate

Recent Advances in the Study of tert-Butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate (CAS: 2387447-42-7)

The compound tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate (CAS: 2387447-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydroxamic acid derivative structure, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of hydroxamic acid-based inhibitors. Hydroxamic acids are known for their ability to chelate metal ions, making them effective inhibitors of metalloenzymes such as histone deacetylases (HDACs) and matrix metalloproteinases (MMPs). Recent publications have highlighted the efficient synthesis routes for tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate, emphasizing its stability and reactivity under various conditions. These advancements have paved the way for its use in the development of novel therapeutic agents targeting cancer and inflammatory diseases.

In addition to its synthetic utility, the biological activity of tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate has been a focal point of recent investigations. Studies have demonstrated its potential as a prodrug, capable of releasing active hydroxamic acid moieties in vivo. This property is particularly valuable in drug delivery systems, where controlled release and targeted action are critical. Furthermore, its low toxicity profile and favorable pharmacokinetic properties have been confirmed in preclinical models, suggesting its suitability for further clinical development.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate into a series of HDAC inhibitors with enhanced selectivity and potency. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and beyond.

Looking ahead, the continued investigation of tert-butyl 2-(N'-hydroxycarbamimidoyl)-2,2-dimethylacetate is expected to yield further insights into its applications. Ongoing research is exploring its use in combination therapies and as a scaffold for the development of multifunctional drugs. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.